![molecular formula C12H15NO4 B6272217 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol CAS No. 99781-53-0](/img/no-structure.png)
4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol
Overview
Description
This compound, also known as 4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinoline , is a chemical with the molecular formula C12H15NO3 . It has a molecular weight of 221.26 . It is an electron donor that has been shown to have an excitatory effect on cells . It has been used for the treatment of cancer and other diseases .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H15NO3/c1-13-4-3-8-5-10-12(16-7-15-10)11(14-2)9(8)6-13/h5H,3-4,6-7H2,1-2H3 . This code provides a specific description of the molecule’s structure, including the positions of the atoms and the connectivity between them.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 55.5 °C, a boiling point of 342.4 °C, and a flash point of 106.7 °C .Scientific Research Applications
Antioxidant Applications
Research into analogues of antioxidants like ethoxyquin, which shares a structural similarity with 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol, reveals the potential for these compounds to serve as effective antioxidants. Ethoxyquin and its analogues have been studied for their efficacy in protecting valuable polyunsaturated fatty acids in fish meal from spontaneous combustion, demonstrating the critical role of such antioxidants in food preservation and safety. The structural analysis and comparison of ethoxyquin and its derivatives, including methoxyquin, provide insights into their antioxidant mechanisms and applications, particularly in enhancing the shelf life and safety of fish meals (A. J. de Koning, 2002).
Enzymatic Degradation of Pollutants
The utilization of enzymes in conjunction with redox mediators for the degradation of organic pollutants offers a novel approach to environmental remediation. Enzymatic processes facilitated by redox mediators can significantly enhance the degradation efficiency of recalcitrant compounds, presenting a sustainable and effective solution for treating industrial wastewater. This application underlines the importance of understanding and harnessing the redox properties of compounds like 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol in developing advanced environmental technologies (Maroof Husain & Q. Husain, 2007).
Pharmacological Significance
Isoquinoline derivatives, including those structurally related to 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol, have been identified for their wide range of pharmacological potentials. These compounds exhibit a variety of biological activities, such as anti-fungal, anti-Parkinsonism, anti-tubercular, anti-tumor, anti-glaucoma, anti-Alzheimer’s disease, anti-viral, anti-bacterial, anti-diabetic, and anti-malarial effects. The exploration of isoquinoline derivatives in modern therapeutics underscores the versatility of these compounds in drug development and highlights the continuous need for research into their pharmacological applications (K. Danao et al., 2021).
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol involves the condensation of 2-methoxyphenylacetic acid with 2-nitrobenzaldehyde, followed by reduction of the resulting nitrostyrene intermediate to yield the target compound.", "Starting Materials": [ "2-methoxyphenylacetic acid", "2-nitrobenzaldehyde", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-methoxyphenylacetic acid with 2-nitrobenzaldehyde in the presence of acetic acid and sodium hydroxide to yield the nitrostyrene intermediate.", "Step 2: Reduction of the nitrostyrene intermediate with sodium borohydride in ethanol to yield the target compound, 4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol." ] } | |
CAS RN |
99781-53-0 |
Product Name |
4-methoxy-6-methyl-2H,5H,6H,7H,8H-[1,3]dioxolo[4,5-g]isoquinolin-5-ol |
Molecular Formula |
C12H15NO4 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
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